Cas no 2171723-90-1 (4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171723-90-1
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 5604015
• PubChem ID: 165961381
• Update Time: 2025-10-28

4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171723-90-1
• 4-{ethyl[(thiophen-2-yl)methyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1509282
• 4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C27H28N2O5S/c1-2-29(16-18-8-7-15-35-18)26(32)24(13-14-25(30)31)28-27(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-12,15,23-24H,2,13-14,16-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： WKSDPIVWSRNCSQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(CC)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 124Ų

Additional information on 4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171723-90-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171723-90-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, combines a thiophene moiety with a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate in peptide synthesis and drug development. Researchers are particularly interested in its role in solid-phase peptide synthesis (SPPS), where the Fmoc group is widely used for temporary amine protection.

The molecular structure of CAS No. 2171723-90-1 features a butanoic acid backbone, which is functionalized with both ethyl(thiophen-2-yl)methylcarbamoyl and Fmoc-protected amino groups. This design allows for selective deprotection and further conjugation, a critical step in the synthesis of complex biomolecules. Recent studies highlight its utility in creating peptide-based therapeutics, a hot topic in the pharmaceutical industry due to the rise of targeted drug delivery systems and personalized medicine. The compound’s compatibility with green chemistry principles—such as reduced solvent usage and higher yields—also aligns with the growing demand for sustainable synthetic methods.

One of the most searched questions in this domain is: "How does Fmoc chemistry improve peptide synthesis efficiency?" The answer lies in the stability and orthogonality of the Fmoc group, which enables mild deprotection conditions (typically using piperidine) without affecting other functional groups. 4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exemplifies this advantage, as its thiophene ring can undergo further modifications, such as Suzuki coupling or electrophilic aromatic substitution, to introduce diverse pharmacophores.

From an analytical perspective, CAS No. 2171723-90-1 is characterized by techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its purity and structural integrity, which are crucial for reproducibility in research. The compound’s logP value and aqueous solubility are also frequently studied, as they influence its applicability in drug formulation. Notably, its carboxylic acid terminus allows for salt formation, enhancing bioavailability—a key consideration in prodrug design.

In the context of AI-driven drug discovery, 2171723-90-1 has been flagged in databases for its potential as a scaffold for kinase inhibitors. Computational models predict favorable binding affinities due to the thiophene heterocycle’s ability to engage in hydrophobic interactions. This aligns with the industry’s shift toward structure-activity relationship (SAR) optimization using machine learning. Moreover, the compound’s Fmoc-amine functionality makes it a candidate for combinatorial chemistry libraries, accelerating the hunt for novel bioactive molecules.

As the demand for precision medicine grows, so does the need for specialized building blocks like 4-{ethyl(thiophen-2-yl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. Its dual functionality—combining peptide synthesis capabilities with heterocyclic diversity—positions it as a valuable tool for researchers tackling challenges in oncology, neurodegenerative diseases, and antibiotic resistance. Future directions may explore its use in bioconjugation for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs), both trending topics in biopharma.